1-(3-Bromophenyl)-1h-pyrazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Bromophenyl)-1H-pyrazol-5-amine, also known as BPPA, is a heterocyclic organic compound belonging to the pyrazole family. It has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. BPPA is a versatile compound that has been used as a building block for the synthesis of various organic compounds, as a catalyst in various reactions, and as a reagent in various biological assays. BPPA has been studied extensively in recent years due to its potential applications in medicinal chemistry and biochemistry.
Scientific Research Applications
Pharmacokinetics and Metabolite Identification
This compound has been studied for its pharmacokinetic properties and metabolite identification . A study focused on the pharmacokinetic characterization of 1-(3′-bromophenyl)-heliamine (BH), an anti-arrhythmias agent, as well as the identification of its metabolites, both in vitro and in vivo . The main metabolic pathways appeared to be phase-I of demethylation, dehydrogenation, and epoxidation, and phase II of glucuronide and sulfate metabolites .
Anti-arrhythmia Agent
1-(3′-bromophenyl)-heliamine (BH), a synthetic tetrahydroisoquinoline, has been widely investigated for the treatment of arrhythmias . It is considered an anti-arrhythmia agent .
Cardiovascular Disease Treatment
Cardiovascular disease, a widespread condition with 80% of the disease burden all over the world, includes arrhythmia, ischemic heart disease, chronic rheumatic heart disease, acute rheumatic fever, pulmonary embolism, heart failure, and hypertension . 1-(3′-bromophenyl)-heliamine (BH) has been studied in the context of these diseases .
Chemical Synthesis
1-(3-Bromophenyl)-1H-pyrrole is used in chemical synthesis . It is available for purchase for use in laboratory settings .
Anticancer Activity
New 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs have been synthesized and their anticancer activity has been studied . These compounds have been investigated for their potential use in cancer treatment .
In Silico Studies
In silico studies have been conducted on 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs . These studies include molecular docking studies, ADME, and toxicity prediction .
Mechanism of Action
Target of Action
A structurally similar compound, 1-(3-bromophenyl)-7-chloro-6-methoxy-3,4-dihydroisoquinoline, is known to target the mitogen-activated protein kinase 10 .
Pharmacokinetics
A study on a similar compound, 1-(3′-bromophenyl)-heliamine, showed that it was quickly absorbed into the blood circulatory system, with a maximum concentration (cmax) of 56865 ± 12214 ng/mL reached 100 ± 045 h after oral administration . The main metabolic pathways appeared to be phase-I of demethylation, dehydrogenation, and epoxidation, and phase II of glucuronide and sulfate metabolites .
properties
IUPAC Name |
2-(3-bromophenyl)pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3/c10-7-2-1-3-8(6-7)13-9(11)4-5-12-13/h1-6H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKMVSXMVWPUGOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N2C(=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromophenyl)-1h-pyrazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.